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An In-Depth Technical Guide to the Safe Handling of Bromoform-d

For researchers, scientists, and drug development professionals, the use of deuterated
compounds is integral to a wide range of analytical and synthetic applications. Bromoform-d
(CDBrs), also known as deuterated bromoform or tribromomethane-d, is a valuable solvent and
reagent, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. However, its utility is
matched by a significant hazard profile that demands a thorough understanding and meticulous
implementation of safety protocols. This guide provides a comprehensive overview of the
safety data for bromoform-d and detailed procedures for its safe handling, storage, and
emergency management, grounded in authoritative sources and practical, field-proven insights.

Hazard Identification and Risk Assessment

Bromoform-d is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with several significant hazards.[1][2][3][4][5] A nuanced
understanding of these classifications is the foundation of a robust safety culture in the
laboratory.
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GHS Hazard Classifications Summary Table

Hazard Class Category Hazard Statement
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Hazardous to the Aquatic H411: Toxic to aquatic life with
Environment, Chronic Hazard long lasting effects

o H226: Flammable liquid and
Flammable Liquid 3

vapor

The causality behind these classifications is rooted in the chemical's reactivity and metabolic

pathways. Upon inhalation or ingestion, bromoform can depress the central nervous system

and cause significant injury to the liver and kidneys.[6][7][8][9] Its defatting action on the skin

leads to irritation, and direct contact with the eyes can cause severe irritation.[1][10] The

flammability, while not extreme, presents a fire risk in the presence of ignition sources.[2][3][4]

Toxicological Profile: Understanding the Health

Risks

The toxicity of bromoform-d is a critical consideration for all handling procedures. The primary

target organs for bromoform toxicity are the liver and kidneys, with the central nervous system

also being affected, particularly in acute exposures.[6][7][8]

Key Toxicological Data
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Metric Value Species Reference
LD50 Oral 933 mg/kg Rat [11]
Acute Toxicity

1,388 mg/kg [4][10]

Estimate (ATE), Oral

Acute Toxicity
Estimate (ATE), 3 mg/l [4][10]

Inhalation (vapour)

Chronic exposure to bromoform has been linked to carcinogenic effects in animal studies, with
the U.S. Environmental Protection Agency (EPA) classifying it as a Group B2, probable human
carcinogen.[6] While the direct carcinogenic risk to humans is not definitively established, a
precautionary approach is warranted.

Physical and Chemical Properties: The "Why"
Behind Handling Precautions

The physical and chemical properties of bromoform-d dictate the necessary precautions for its

safe handling and storage.

Physical and Chemical Properties of Bromoform-d
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Property

Value

Implication for Handling

Molecular Formula

CDBr3[1]

High molecular weight.

Molecular Weight 253.74 g/mol [1][5] Heavier than air.
Colorless to pale yellow Discoloration may indicate
Appearance o ]
liquid[1][12] degradation.
) Spills will be difficult to contain
Density 2.906 g/mL at 25 °C[1][5] S
and will sink in water.
Relatively low volatility at room
Boiling Point 136.5 °C[1][5] temperature, but vapors can
accumulate.
Melting Point 8 °C[1][13] Can solidify in cool storage.

Vapor Pressure

5 mm Hg at 20 °C[6][12]

Evaporation can lead to
hazardous vapor
concentrations in enclosed

spaces.

Solubility

Slightly soluble in water[12]

Will not readily mix with water

for dilution during spills.

Stability

Light sensitive; may be
stabilized with copper[1][5][11]

Requires storage in opaque

containers and away from light.

The high density of bromoform-d means that its vapors are significantly heavier than air and

can accumulate in low-lying areas, creating a risk of explosion and a localized inhalation

hazard.[2][3]

Safe Handling and Storage Protocols

A multi-layered approach to safety, incorporating engineering controls, personal protective

equipment, and stringent work practices, is essential when working with bromoform-d.

Engineering Controls: The First Line of Defense
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o Ventilation: All work with bromoform-d must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[2][3][4][14][15]

e Local Exhaust: Where a fume hood is not feasible, local exhaust ventilation should be
employed to capture vapors at the source.

» Safety Showers and Eyewash Stations: These must be readily accessible in any area where
bromoform-d is handled.

Personal Protective Equipment (PPE): Essential for
Individual Safety

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a significant risk of splashing.[16]

e Hand Protection: Wear suitable chemical-resistant gloves. Given that bromoform-d can
attack some plastics and rubbers, gloves should be tested for compatibility.[17] Regularly
inspect gloves for signs of degradation and replace them frequently.

» Skin and Body Protection: A lab coat is required. For larger quantities or in situations with a
high risk of splashing, chemical-resistant aprons and sleeves should be worn.[16]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during emergency situations, a properly fitted respirator with an
appropriate cartridge for organic vapors is necessary.[14]

Work Practices and Hygiene

e Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors. Avoid contact with skin and
eyes.

e No Food or Drink: Eating, drinking, and smoking are strictly prohibited in areas where
bromoform-d is used or stored.[2][3]

e Hand Washing: Wash hands thoroughly with soap and water after handling bromoform-d,
even if gloves were worn.[2][10]
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o Contaminated Clothing: Remove and launder any contaminated clothing before reuse.[3][4]

Storage Requirements

» Container: Keep the container tightly closed in a dry, well-ventilated place.[2][3][4][18]
 Light Protection: Store in a light-resistant container.[16][18]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3][4][18] Take precautionary measures against static discharge.[2][3][4]

e Incompatible Materials: Store separately from strong bases, oxidizing agents, and metals.
[11][16]

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate the harm caused by an
accidental release or exposure.

First-Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[3][14][16]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water.[3][14]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.
Seek immediate medical attention.[3][14]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3][16]

Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation.[2][3][4][10] For small
spills, absorb the liquid with a non-combustible absorbent material such as sand or vermiculite,
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and place it in a sealed container for disposal.[2][4][10] For large spills, contact your institution's
environmental health and safety department.

Bromoform-d Spill Response Workflow
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Spill Detected

Assess Spill Size & Location

Confined to Fume Hood or Outside Containment

(Small Spill (<100 mL)) Large Spill (>100 mL)

Don Appropriate PPE Evacuate Immediate Area
(Gloves, Goggles, Respirator if needed) Alert Others

'

Contain Spill with
Non-combustible Absorbent

Contact Environmental
Health & Safety (EHS)

Collect Absorbed Material
into a Sealed Container

(Decontaminate Spill Area)

(Dispose of as Hazardous Waste

End Response

Click to download full resolution via product page

Caption: Decision workflow for responding to a bromoform-d spill.
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Hierarchy of Controls for Exposure Minimization

To ensure the highest level of safety, a hierarchical approach to risk mitigation should be

adopted.

Hierarchy of Controls for Bromoform-d

Elimination

(Most Effective)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume Hoods, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
(Least Effective)

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1266658/docs?utm_src=pdf-body#bromoform-d-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure to bromoform-d.

Waste Disposal

All bromoform-d waste, including contaminated absorbent materials, must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.[10] Do not dispose of
bromoform-d down the drain.[18]

Conclusion

Bromoform-d is an indispensable tool in modern chemical research and development.
However, its significant toxicological and physical hazards necessitate a comprehensive and
rigorously enforced safety protocol. By understanding the underlying reasons for these
precautions—from the chemical's high density and vapor pressure to its effects on human
health—researchers can create a safer laboratory environment. Adherence to the guidelines
presented in this document, which are based on authoritative safety data, will enable the
continued and safe use of this valuable compound.
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¢ Agency for Toxic Substances and Disease Registry (ATSDR). TOXICOLOGICAL PROFILE
FOR BROMOFORM AND DIBROMOCHLOROMETHANE. [Link]

« ACGIH. BROMOFORM. [Link]

» National Center for Biotechnology Information (NCBI). Table 4-2, Physical and Chemical
Properties of Bromoform and Dibromochloromethane. [Link]

e Chemos GmbH & Co.KG. Safety Data Sheet: Bromoform. [Link]
¢ Inchem.org. ICSC 0108 - BROMOFORM. [Link]
¢ Fisher Scientific. SAFETY DATA SHEET. [Link]

« EMD Millipore Corporation. MATERIAL SAFETY DATA SHEET. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. BROMOFORM-D price,buy BROMOFORM-D - chemicalbook [chemicalbook.com]
. sds.chemdox.com [sds.chemdox.com]
. sds.chemdox.com [sds.chemdox.com]

. sds.chemdox.com [sds.chemdox.com]

°
o1 ey w N =

. IR{A-d =99.5 atom % D, =99% (CP), contains copper as stabilizer | Sigma-Aldrich
[sigmaaldrich.com]

e 6. epa.gov [epa.goVv]

e 7. atsdr.cdc.gov [atsdr.cdc.gov]

e 8. atsdr.cdc.gov [atsdr.cdc.gov]

¢ 9. BROMOFORM - ACGIH [acgih.org]

e 10. chemos.de [chemos.de]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.atsdr.cdc.gov/toxprofiles/tp131.pdf
https://www.acgih.org/wp-content/uploads/2023/04/Bromoform-Documentation.pdf
https://www.ncbi.nlm.nih.gov/books/NBK153678/table/T4-2/
https://www.chemos.de/import/sdb/A0003796_sdb_en_GB.pdf
https://inchem.org/documents/icsc/icsc/eics0108.htm
https://www.fishersci.co.uk/store/msds?partNumber=10574102&productDescription=Bromoform+98%2525+250GR&vendorId=VN00033897&countryCode=GB&language=en
https://www.emdmillipore.com/Web-US-Site/en_CA/-/USD/ShowDocument-File?ProductSKU=EMD_CHEM-102445&Language=EN&Country=US&Origin=PDP
https://www.benchchem.com/product/b1266658?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/price-india/bromoform-d.htm
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000085%20SDS-03
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000085%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000085%20SDS-18
https://www.sigmaaldrich.com/HK/zh/product/aldrich/329320
https://www.sigmaaldrich.com/HK/zh/product/aldrich/329320
https://www.epa.gov/sites/default/files/2016-09/documents/bromoform.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp130-a.pdf
https://www.atsdr.cdc.gov/ToxProfiles/tp130-c3.pdf
https://www.acgih.org/bromoform/
https://www.chemos.de/import/data/msds/GB_en/75-25-2-A0003796-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 11. fishersci.co.uk [fishersci.co.uk]

e 12. atamankimya.com [atamankimya.com]

e 13. Bromoform - High Purity Industrial Grade at Best Price [sonalplasrubind.com]
e 14. cdn.caymanchem.com [cdn.caymanchem.com]
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e To cite this document: BenchChem. [bromoform-d safety data sheet and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266658/docs#bromoform-d-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=B/4450&countryCode=GB&language=en
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12844
http://www.sonalplasrubind.com/bromoform-2786180.html
https://cdn.caymanchem.com/cdn/msds/39709m.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/778627df-66bb-4499-aa69-4ca24a915574
https://www.inchem.org/documents/icsc/icsc/eics0108.htm
https://www.ncbi.nlm.nih.gov/books/NBK597982/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK597982/table/ch4.tab2/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK597982/table/ch4.tab2/?report=objectonly
https://www.merckmillipore.com/US/en/documents-search?tab=sds
https://www.benchchem.com/product/b1266658/docs#bromoform-d-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266658/docs#bromoform-d-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266658/docs#bromoform-d-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266658/docs#bromoform-d-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1266658?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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